Cas no 1179304-86-9 (4-bromo-1-(butan-2-yl)-1H-pyrazole)
1179304-86-9 structure
Product Name:4-bromo-1-(butan-2-yl)-1H-pyrazole
CAS No:1179304-86-9
MF:C7H11BrN2
MW:203.079640626907
CID:4575477
Update Time:2023-08-10
4-bromo-1-(butan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-(butan-2-yl)-1H-pyrazole
- 4-bromo-1-butan-2-ylpyrazole
- Z1245735258
-
- Inchi： 1S/C7H11BrN2/c1-3-6(2)10-5-7(8)4-9-10/h4-6H,3H2,1-2H3
- InChI Key： QBGURVIJWFJGNZ-UHFFFAOYSA-N
- SMILES： BrC1C=NN(C=1)C(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 108
- XLogP3: 2.2
- Topological Polar Surface Area: 17.8
4-bromo-1-(butan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B136560-25mg |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B136560-50mg |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B136560-250mg |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-66713-0.05g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 0.05g |
$53.0 | 2025-02-20 | |
| Enamine | EN300-66713-0.1g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 0.1g |
$83.0 | 2025-02-20 | |
| Enamine | EN300-66713-0.25g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 0.25g |
$116.0 | 2025-02-20 | |
| Enamine | EN300-66713-0.5g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 0.5g |
$218.0 | 2025-02-20 | |
| Enamine | EN300-66713-1.0g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 1.0g |
$314.0 | 2025-02-20 | |
| Enamine | EN300-66713-2.5g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 2.5g |
$614.0 | 2025-02-20 | |
| Enamine | EN300-66713-5.0g |
4-bromo-1-(butan-2-yl)-1H-pyrazole |
1179304-86-9 | 95.0% | 5.0g |
$908.0 | 2025-02-20 |
4-bromo-1-(butan-2-yl)-1H-pyrazole Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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